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Compound of Interest

Compound Name: 3-iodo-1H-pyrazol-5-amine

Cat. No.: B10902629

Get Quote

Executive Summary
Bottom Line Up Front (BLUF): 3-iodo-1H-pyrazol-5-amine (CAS: 18456-72-5) must be

classified and disposed of as Halogenated Organic Waste.[1][2] Under no circumstances

should this compound be combined with non-halogenated solvents or aqueous acid streams.[3]

The presence of the iodine atom on the pyrazole ring necessitates high-temperature

incineration with specific flue gas scrubbing to prevent the release of toxic iodine vapor (

) or hydrogen iodide (

).[3]

Chemical Profile & Hazard Identification
Why specific handling is required.

As a Senior Application Scientist, I often see researchers treat all "organic solids" as generic

waste. This is a critical error with iodinated heterocycles. While the pyrazole ring provides

stability, the C-I bond is the weak link.[3]
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Property Data Operational Implication

CAS Number 18456-72-5
Use for waste manifesting and

inventory tracking.[1][2]

Functional Groups
Primary Amine (-NH₂), Iodide

(-I)

Basic character; potential for

oxidation.[1][2]

Reactivity Light Sensitive; Acid Sensitive

Do not mix with strong

oxidizers or strong mineral

acids in waste containers.[1][2]

[3][4]

Hazards (GHS)
H302 (Harmful if swallowed),

H315, H319

Standard PPE (Nitrile gloves,

lab coat, goggles) is

mandatory.[1][2][3]

Incineration Product

,

,

vapors

Requires "Stream C"

(Halogenated) incineration to

capture acid gases.[1][2][3]

The "Why" Behind the Protocol: Standard non-halogenated waste is often used as fuel

blending for cement kilns.[3] If you sneak iodinated compounds into that stream, the

combustion generates corrosive hydrogen iodide and free iodine gas, which can corrode the

kiln's infrastructure and result in a regulatory violation for the disposal facility.[3] You protect the

supply chain by segregating at the bench.

Pre-Disposal Stabilization & Segregation
The critical steps before the waste leaves your hood.[3]

A. Segregation Rules (The "Never" List)
NO Strong Oxidizers: Do not place in containers with peroxides, permanganates, or nitric

acid.[3] Oxidation of the iodide can release purple iodine vapor into the lab atmosphere.[3]

NO Metal Catalysts: If this was used in a Suzuki/Sonogashira coupling, the waste stream

likely contains Palladium (Pd) or Copper (Cu).[3] While compatible in the short term, heavy
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metals usually require their own waste stream (e.g., "Heavy Metal Organic").[3] Check local

EHS guidelines; if unsure, default to Halogenated Organic with Metals.[3]

B. Stabilization of Reaction Mixtures
If the compound is part of a reaction mixture (not pure solid):

Quench Active Reagents: Ensure any electrophiles (acid chlorides, alkyl halides) or reducing

agents (borohydrides) in the mixture are fully quenched before bottling.[3]

pH Check: The waste solution should be neutral to slightly basic (pH 7-9).[3] If the solution is

highly acidic, neutralize with sodium bicarbonate before adding to the halogenated waste

carboy to prevent gas generation.

The Disposal Workflow (Step-by-Step)
This protocol ensures a self-validating workflow where errors are caught before the container is

sealed.[3]

Scenario A: Pure Solid Waste
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber

glass jar.

Labeling: Apply the hazardous waste label before filling.[3]

Constituents: "3-iodo-1H-pyrazol-5-amine (Solid)"[1][2]

Hazard Checkbox: Toxic, Irritant.[3][5]

Transfer: Transfer solid using a disposable spatula.[3] Wipe the neck of the jar to ensure a

tight seal.[3]

Secondary Containment: Place the jar in a clear plastic bag (zip-lock) to contain any

potential iodine off-gassing or dust.

Scenario B: Solution/Liquid Waste
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Solvent Compatibility: Ensure the carrier solvent is compatible with the "Halogenated Waste"

stream (e.g., DCM, Chloroform, Ethyl Acetate).[3]

Bulking: Pour into the Halogenated Organic Solvent carboy (often color-coded Green or Red

depending on the institution).[3]

Logging: Immediately log the volume and mass of the 3-iodo-1H-pyrazol-5-amine on the

carboy's accumulation log. Do not omit the solid mass.

Visual Workflow: Decision Logic

Waste Generation:
3-iodo-1H-pyrazol-5-amine

Physical State?

Pure Solid / Filter Cake

Solid

Reaction Mixture / Mother Liquor

Liquid

Pack in Wide-Mouth HDPE/Glass
(Double Bag)

Contains Heavy Metals?
(Pd, Cu, Ni)

Label: TOXIC SOLID - HALOGENATED Dispose as:
HALOGENATED ORGANIC LIQUID

No

Dispose as:
HALOGENATED WITH METALS

Yes

Click to download full resolution via product page
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Caption: Operational decision tree for segregating iodinated pyrazole waste based on physical

state and metal content.

Regulatory & Environmental Compliance
RCRA (USA) & Waste Codes
While 3-iodo-1H-pyrazol-5-amine is not explicitly "P" or "U" listed by the EPA, it must be

characterized by its properties.[1][2]

Characteristic of Toxicity: If the waste stream contains significant concentrations, it may

trigger toxicity characteristics.[3]

Halogenated Solvents (F-List): If dissolved in Methylene Chloride or Chloroform, the entire

mixture adopts the F002 code.[3]

Default Classification: If pure, designate as Non-Regulated Hazardous Waste (Halogenated)

unless your specific EHS department assigns a state-specific code.[3]

Incineration Requirements
The presence of Iodine requires the disposal facility to use an incinerator equipped with a wet

scrubber.[3]

Mechanism:[6][7][8][9]

[3]

Scrubbing: The scrubber uses a basic solution (NaOH) to neutralize the acid gases (

) and capture the Iodine (

) before it exits the stack.[3]

Emergency Contingencies
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Scenario Immediate Action Cleanup Protocol

Solid Spill
Isolate area. Do not create

dust.[3][5][10][11]

Dampen a paper towel with

water (to prevent dust) or

ethanol.[1][2][3] Wipe up.[3][5]

[11] Place waste in a sealed

bag.

Liquid Spill
Ventilate. Extinguish ignition

sources.

Use vermiculite or a universal

absorbent pad.[1][2][3] Do not

use paper towels alone if the

solvent is flammable.[3]

Skin Contact
Remove contaminated

clothing.[1][2][3][5][9][12]

Wash with soap and water for

15 minutes.[1][2][3][9][10]

Iodine compounds can stain; if

yellowing persists, monitor for

irritation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH63605&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR72729_msds.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH63605&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR72729_msds.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH63605&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC48311DA&productDescription=3-IODO-1-METHYL-1H-PYRAZO1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H1695_EU_6N.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.fishersci.com/store/msds?partNumber=CC48311DA&productDescription=3-IODO-1-METHYL-1H-PYRAZO1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.benchchem.com/product/b10902629/docs?utm_src=pdf-body#operational-guide-disposal-of-3-iodo-1h-pyrazol-5-amine
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/12696317
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.acs.org/content/acs/en/about/governance/committees/chemicalsafety/hazard-assessment.html
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.benchchem.com/product/b10902629?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10902629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. Waste Code [rcrainfo.epa.gov]

3. mn.uio.no [mn.uio.no]

4. bucknell.edu [bucknell.edu]

5. fishersci.com [fishersci.com]

6. chemistry.stackexchange.com [chemistry.stackexchange.com]

7. braun.matse.illinois.edu [braun.matse.illinois.edu]

8. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

12. tcichemicals.com [tcichemicals.com]

13. epa.gov [epa.gov]

To cite this document: BenchChem. [Operational Guide: Disposal of 3-iodo-1H-pyrazol-5-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10902629/docs#operational-guide-disposal-of-3-
iodo-1h-pyrazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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